![molecular formula C19H24N2O4S B4576508 ethyl (2-{[4-(2,4-dimethylphenoxy)butanoyl]amino}-1,3-thiazol-4-yl)acetate](/img/structure/B4576508.png)
ethyl (2-{[4-(2,4-dimethylphenoxy)butanoyl]amino}-1,3-thiazol-4-yl)acetate
Overview
Description
Ethyl (2-{[4-(2,4-dimethylphenoxy)butanoyl]amino}-1,3-thiazol-4-yl)acetate is a chemical compound that has gained attention in the scientific community due to its potential applications in research.
Scientific Research Applications
Antioxidant Activities
Phenolic compounds, including those with ethyl acetate fractions, have been isolated from walnut kernels, demonstrating significant antioxidant activities. These compounds' antioxidant potential is influenced by the number of hydroxyls in their aromatic rings, suggesting that similar structures could be explored for antioxidant properties (Zhang et al., 2009).
Pharmacological Potential
A study on GPIIb/IIIa integrin antagonists, including compounds with trisubstituted beta-amino acid derivatives, highlighted the development of potent fibrinogen receptor antagonists. These findings indicate the therapeutic potential of structurally complex compounds for antithrombotic treatment, suggesting areas of research for similar compounds (Hayashi et al., 1998).
Enzyme Inhibition
A series of novel ethyl 2-[aryl(thiazol-2-yl)amino]acetates have been synthesized and evaluated for their α-glucosidase and β-glucosidase inhibition activities. These compounds, particularly those with high percentage inhibition, could provide a foundation for developing new therapeutic agents for diabetes and other metabolic disorders (Babar et al., 2017).
Synthesis of Fused Derivatives with Antimicrobial Activities
Research on the synthesis of thiazoles and their fused derivatives has shown antimicrobial activities against various bacterial and fungal isolates. This suggests the utility of such compounds in developing new antimicrobial agents (Wardkhan et al., 2008).
Molecular Docking and Pharmacological Studies
The study of N-arylthiazole-2-amines and ethyl 2-[aryl(thiazol-2-yl)amino]acetates for molecular docking and glucosidase inhibition demonstrates the potential of these compounds in pharmaceutical applications, particularly in enzyme inhibition for therapeutic purposes (Babar et al., 2017).
Properties
IUPAC Name |
ethyl 2-[2-[4-(2,4-dimethylphenoxy)butanoylamino]-1,3-thiazol-4-yl]acetate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O4S/c1-4-24-18(23)11-15-12-26-19(20-15)21-17(22)6-5-9-25-16-8-7-13(2)10-14(16)3/h7-8,10,12H,4-6,9,11H2,1-3H3,(H,20,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XZUUHANJTBINHA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=CSC(=N1)NC(=O)CCCOC2=C(C=C(C=C2)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.